2-amino-4-cyclobutylphthalazin-1(2H)-one

• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 2-amino-4-cyclobutylphthalazin-1-one
• InChI: InChI=1S/C12H13N3O/c13-15-12(16)10-7-2-1-6-9(10)11(14-15)8-4-3-5-8/h1-2,6-8H,3-5,13H2
• InChI Key: MBUMGCIGJMOHFF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NN(C(=O)C3=CC=CC=C32)N

Description

2-Amino-4-cyclobutylphthalazin-1(2H)-one is a heterocyclic compound featuring a phthalazine core substituted with an amino group at position 2 and a cyclobutyl group at position 2. The phthalazinone scaffold is notable for its versatility in medicinal chemistry, often serving as a precursor for bioactive molecules targeting enzymes like poly(ADP-ribose) polymerase (PARP) and phosphodiesterases. The cyclobutyl substituent introduces steric and electronic effects that may modulate solubility, binding affinity, and metabolic stability compared to other derivatives.

Comparison with Similar Compounds

Comparison with Structurally Similar Phthalazinone Derivatives

Substituent Effects on Molecular Properties

The substituents on the phthalazinone core significantly influence physicochemical and functional properties. Key comparisons include:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Reference ID
2-Amino-4-cyclobutylphthalazin-1(2H)-one	2-NH₂, 4-cyclobutyl	C₁₁H₁₁N₃O	Hypothesized enhanced steric bulk; potential kinase inhibition (inferred from similar compounds)	N/A
4-(4-Methylphenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one	4-(4-methylphenyl), 2-propargyl	C₁₈H₁₄N₂O	Crystal packing via C–H⋯O hydrogen bonds and π-π interactions (3.699 Å spacing)
4-(4-Chlorobenzyl)phthalazin-1(2H)-one	4-(4-Cl-benzyl)	C₁₅H₁₁ClN₂O	Similarity score: 0.73; potential halogen-mediated bioactivity
2-(2-Aminoethyl)-4-methylphthalazin-1(2H)-one	2-(aminoethyl), 4-methyl	C₁₁H₁₃N₃O	Molecular weight: 203.24; possible solubility enhancement via ethylamine group

Key Observations :

• Cyclobutyl vs.
• Amino Group Positioning: The 2-amino group may facilitate hydrogen bonding, analogous to the propargyl group in , which participates in C–H⋯O interactions.
• Electronic Effects : Chlorobenzyl derivatives (e.g., ) introduce electron-withdrawing effects, whereas methyl or cyclobutyl groups are electron-neutral/donating, impacting charge distribution and reactivity.

Crystallographic and Structural Comparisons

• Crystal Packing: The 4-(4-methylphenyl) derivative forms chains via C–H⋯O bonds and layers via π-π stacking (3.699 Å interplanar distance) . In contrast, the cyclobutyl group’s non-planarity may disrupt such stacking, favoring alternative packing modes.
• Dihedral Angles: The methylphenyl-phthalazinone dihedral angle is 53.93° , while cyclobutyl’s tetrahedral geometry could increase torsional strain, affecting conformational flexibility.